N-(2,3-dichlorophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dichlorophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide, also known as DCTA, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. DCTA is a synthetic compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.
Scientific Research Applications
- Researchers have explored the potential of “AKOS000538302” as an anticancer agent. Its mechanism of action, interactions with cellular pathways, and efficacy against specific cancer types (e.g., breast, lung, or colon cancer) are subjects of interest .
- The compound exhibits anti-inflammatory properties, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders. Investigating its impact on inflammatory markers and cytokines is crucial .
- “AKOS000538302” has shown promise as an antimicrobial agent. Researchers have studied its effectiveness against bacteria, fungi, and other pathogens. Understanding its mode of action and potential clinical applications is essential .
- Some studies suggest that this compound may have neuroprotective effects. Researchers investigate its ability to prevent neuronal damage, enhance cognitive function, or mitigate neurodegenerative diseases .
- Investigating the impact of “AKOS000538302” on metabolic pathways, glucose regulation, and lipid metabolism is relevant. It may have implications for diabetes, obesity, and related conditions .
- Researchers explore the compound’s structure-activity relationship (SAR) to design derivatives with improved properties. These derivatives could serve as lead compounds for drug development in various therapeutic areas .
Anticancer Properties
Anti-Inflammatory Effects
Antimicrobial Activity
Neuroprotective Potential
Metabolic Disorders
Drug Development
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N4O2S/c12-6-2-1-3-7(10(6)13)15-9(19)5-20-11-16-8(18)4-14-17-11/h1-4H,5H2,(H,15,19)(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INAGIOXVYPVTSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)NC(=O)CSC2=NN=CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dichlorophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.